NCGC00238624 (ML309): A Technical Guide to its Mechanism of Action in Mutant IDH1 Inhibition
NCGC00238624 (ML309): A Technical Guide to its Mechanism of Action in Mutant IDH1 Inhibition
For Immediate Release
This document provides a comprehensive technical overview of the mechanism of action for the compound NCGC00238624, also known as the public probe ML309. It is intended for researchers, scientists, and drug development professionals engaged in the study of isocitrate dehydrogenase 1 (IDH1) mutations and the development of targeted cancer therapeutics.
Mutations in the IDH1 enzyme, particularly at the R132 residue, are a hallmark of several cancers, including glioma and acute myeloid leukemia (AML). These mutations confer a neomorphic activity, causing the enzyme to convert α-ketoglutarate (α-KG) to the oncometabolite D-2-hydroxyglutarate (2-HG).[1][2] Elevated levels of 2-HG disrupt cellular metabolism and epigenetic regulation, contributing to tumorigenesis.[1] NCGC00238624 (ML309) is a potent and selective small-molecule inhibitor of the mutant IDH1 R132H enzyme, developed to reverse the oncogenic effects of 2-HG production.[1][3]
Core Mechanism of Action
NCGC00238624 (ML309) functions as a highly selective, allosteric inhibitor of the mutant IDH1 R132H enzyme. Structural and biochemical studies of similar compounds reveal that these inhibitors bind to a pocket at the dimer interface of the IDH1 enzyme, a site distinct from the active site where substrate binding occurs.[2] This allosteric binding event locks the enzyme in a catalytically inactive conformation, thereby preventing the reduction of α-KG to 2-HG.[2] This mode of action ensures high selectivity for the mutant form of the enzyme over the wild-type (WT) IDH1, which is crucial for minimizing off-target effects.[1]
Quantitative Data Summary
The inhibitory activity of NCGC00238624 (ML309) has been quantified through rigorous biochemical and cellular assays. The data highlights its potency and selectivity.
| Parameter | Value | Assay Type | Target/Cell Line | Reference |
| Biochemical IC50 | 96 nM | Diaphorase-Coupled Enzymatic Assay | Recombinant Mutant IDH1 (R132H) | [1] |
| Cellular EC50 | 500 nM | 2-HG Production Assay | U87 MG Glioblastoma Cells (expressing R132H) | [1] |
| WT IDH1 IC50 | > 35 µM | Diaphorase-Coupled Enzymatic Assay | Recombinant Wild-Type IDH1 | [1] |
| Selectivity Index | > 365-fold | (WT IC50 / R132H IC50) | - | [1] |
| Cellular Cytotoxicity (CC50) | > 20 µM | CellTiter-Glo® Viability Assay | U87 MG Glioblastoma Cells | [Probe Reports] |
Experimental Protocols
Detailed methodologies for the key experiments are provided below to facilitate reproducibility and further investigation.
Biochemical Inhibition Assay (Diaphorase-Coupled)
This assay quantifies the ability of a compound to inhibit the production of NADP+ by the mutant IDH1 R132H enzyme. The consumption of NADPH is coupled to the reduction of resazurin (B115843) to the fluorescent resorufin (B1680543) by the enzyme diaphorase.
Methodology:
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Reagents: Recombinant IDH1 R132H enzyme, α-KG, NADPH, diaphorase, resazurin, assay buffer.
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Procedure:
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The IDH1 R132H enzyme is pre-incubated with varying concentrations of NCGC00238624 (ML309).
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The reaction is initiated by the addition of α-KG and NADPH.
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The reaction mixture is incubated, allowing the enzymatic conversion to proceed.
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The diaphorase/resazurin detection system is added.
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Fluorescence (resorufin production) is measured over time using a plate reader.
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Data Analysis: The rate of reaction is calculated from the fluorescence signal. IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter dose-response curve.
Cellular 2-Hydroxyglutarate (2-HG) Production Assay
This assay measures the ability of NCGC00238624 (ML309) to reduce the levels of the oncometabolite 2-HG in a relevant cancer cell line.
Methodology:
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Cell Line: U87 MG glioblastoma cells engineered to express mutant IDH1 R132H.[4]
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Procedure:
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Cells are seeded in 96-well plates and allowed to adhere.
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Cells are treated with a dilution series of NCGC00238624 (ML309) for a specified period (e.g., 48-72 hours).
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After incubation, the cell culture medium is collected.
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The concentration of 2-HG in the medium is quantified. This is typically done using a commercially available D-2-Hydroxyglutarate Assay Kit, where D-2-HG is oxidized, leading to the development of a colorimetric or fluorescent signal.[5]
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Data Analysis: The 2-HG levels are normalized to untreated controls. The EC50 value is calculated by plotting the percentage reduction in 2-HG against the logarithm of the inhibitor concentration.
Cellular Cytotoxicity Assay
This assay determines the concentration at which the compound induces cell death, providing a measure of its therapeutic window.
Methodology:
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Cell Line: U87 MG glioblastoma cells.
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Procedure:
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Cells are plated in opaque-walled 96-well plates.
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Cells are treated with a range of concentrations of NCGC00238624 (ML309).
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After the desired incubation period, a reagent such as CellTiter-Glo® is added. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which correlates with the number of viable cells.[6][7]
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Data Analysis: The luminescent signal is measured. The CC50 value, the concentration that causes a 50% reduction in cell viability, is determined from the dose-response curve.
Conclusion
NCGC00238624 (ML309) is a well-characterized probe that serves as a valuable tool for studying the biological consequences of IDH1 mutation. Its potent, selective, and cell-permeable nature, combined with a clear allosteric mechanism of action, makes it a foundational compound for the development of next-generation therapeutics targeting IDH1-mutant cancers. The provided data and protocols offer a robust framework for further research and drug discovery efforts in this critical area of oncology.
References
- 1. ML309: A potent inhibitor of R132H mutant IDH1 capable of reducing 2-hydroxyglutarate production in U87 MG glioblastoma cells - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. Selective Inhibition of Mutant Isocitrate Dehydrogenase 1 (IDH1) via Disruption of a Metal Binding Network by an Allosteric Small Molecule - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. academic.oup.com [academic.oup.com]
- 5. assaygenie.com [assaygenie.com]
- 6. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
- 7. promega.com [promega.com]
